Cas no 2096-10-8 (2-Amino Adenosine)

• Product Name: 2-Amino Adenosine
• CAS No: 2096-10-8
• MF: C₁₀H₁₄N₆O₄
• MW: 282.255960941315
• MDL: MFCD00053556
• CID: 42449
• PubChem ID: 87560511
• Update Time: 2025-04-18

2-Amino Adenosine Chemical and Physical Properties

Names and Identifiers

• 2-Aminoadenosine
• 2,6-Diamino-9-(beta-D-ribofuranosyl)purine
• 2,6-Diamino-9-(β-D-ribofuranosyl)purine
• 2,6-DiaMinonebularine
• 2,6-DIAMINOPURINE RIBOSIDE
• 2,6-DiaMinopurinosine
• 2-AMINE ADENOSINE
• 2-Amino-adenoside
• 2-AMinoadenosin
• 2-NH2-A
• Aminoadenosine
• purine-2,6-diamine ribonucleoside
• (2R,3R,4S,5R)-2-(2,6-Diaminopurin-9-yl)-5-(hydroxymethyl)oxolane-3,4-diol
• Adenosine, 2-amino-
• (2R,3R,4S,5R)-2-(2,6-diaminopurin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• PubChem14156
• KSC202M1P
• ZDTFMPXQUSBYRL-UUOKFMHZSA-N
• 9-bet
• Regadenoson Impurity 18
• NSC 7363
• BP-58684
• 9-beta-Ribosyl-2,6-diaminopurine
• DTXSID001346570
• Q27105391
• 2,6-Diaminopurine ribonucleoside
• AS-12174
• 9H-Purine-2,6-diamine, 9-beta-D-ribofuranosyl-
• UNII-CCF94TM2UR
• MFCD00053556
• 2096-10-8
• 2,6-Diamino-9-(beta-D-ribofuranosyl) purine
• 9H-Purine, 2,6-diamino-9-.beta.-D-ribofuranosyl-
• CHEMBL255442
• AKOS015854657
• 2-Amino Adenosine
• C00939
• CCF94TM2UR
• AI3-51951
• 9H-Purine, 2,6-diamino-9-beta-D-ribofuranosyl-
• BDBM50472936
• 2,5-Methano-2H-indeno[1,2-b]oxirene(9CI)
• SCHEMBL114917
• AC-8213
• CHEBI:1014
• (2R,3R,4S,5R)-2-(2,6-diamino-9H-purin-9-yl)-5-(hydroxymethyl)tetrahydrofuran-3,4-diol
• 2,6-Diamino-(9-beta-D-ribofuranosyl)purine
• NSC-7363
• AKOS015896895
• 2,6-DIAMINO-9-.BETA.-D-RIBOFURANOSYLPURINE
• 2,6-diamino-9-beta-d-ribofuranosylpurine
• 2,6-Diamino-9beta-D-ribofuranosylpurine
• 9-.beta.-Ribosyl-2,6-diaminopurine
• DB-005183
• 2,6-Diamino-9.beta.-D-ribofuranosylpurine
• 9H-Purine, 2,6-diamino-9-beta-D-ribofuranosyl-(8CI)
• 606-677-4

• MDL： MFCD00053556
• Inchi： 1S/C10H14N6O4/c11-7-4-8(15-10(12)14-7)16(2-13-4)9-6(19)5(18)3(1-17)20-9/h2-3,5-6,9,17-19H,1H2,(H4,11,12,14,15)/t3-,5-,6-,9-/m1/s1
• InChI Key： ZDTFMPXQUSBYRL-UUOKFMHZSA-N
• SMILES： O1[C@H](CO)[C@H]([C@H]([C@@H]1N1C=NC2C(N)=NC(N)=NC1=2)O)O

Computed Properties

• Exact Mass: 282.10800
• Monoisotopic Mass: 282.108
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 9
• XLogP3: -1.4
• Topological Polar Surface Area: 166

Experimental Properties

• Color/Form: White or off white crystalline powder
• Density: 2.259
• Melting Point: 252°C(lit.)
• Boiling Point: 798.5°C at 760 mmHg
• Flash Point: 436.7±35.7 °C
• Refractive Index: 1.986
• Solubility: DMSO, Methanol, Hot Water
• PSA: 165.56000
• LogP: -1.23540
• Solubility: Not determined
• Specific Rotation: -40.8° (c=1, 0.1 N HCl)

2-Amino Adenosine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Safety Instruction： 24/25
• Storage Condition：Store at room temperature

Related Categories

• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Nucleosides, nucleotides, and analogues Purine nucleosides
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Other Chemical Reagents